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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl d-tartrate, a diester derivative of d-tartaric acid, is a pivotal chiral building block in

modern organic synthesis. Its stereochemically defined structure, possessing two adjacent

chiral centers, makes it an invaluable starting material and auxiliary for the asymmetric

synthesis of a wide array of complex molecules, particularly in the pharmaceutical and

agrochemical industries. This technical guide provides an in-depth overview of the commercial

sources of Dimethyl d-tartrate, its typical purity specifications, and detailed experimental

protocols for its synthesis, purification, and analysis. Furthermore, it illustrates its central role in

asymmetric synthesis through a logical workflow diagram.

Commercial Sources and Purity
Dimethyl d-tartrate is readily available from a variety of chemical suppliers. The purity of the

commercially available product is generally high, with most suppliers offering grades suitable

for research and development as well as larger-scale manufacturing. The table below

summarizes the offerings from several prominent suppliers.
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Supplier
Product
Name

CAS
Number

Stated
Purity/Assa
y

Optical
Purity (e.e.)

Appearance

Chem-Impex
D(-)-Dimethyl

D-tartrate
13171-64-7

≥ 99.5%

(Assay)[1]
Not Specified

Transparent

liquid or white

mass solid[1]

Chengdu

Likai Chiral

Tech Co., Ltd.

Dimethyl D-

tartrate (D-

DMT)

13171-64-7 ≥ 99.0%[2] ≥ 99.0%[2]

White mass

solid or

colorless oil-

like liquid[2]

Laksh

Finechem

Private

Limited

Dimethyl D

Tartrate
13171-64-7 99%[3] 99.0% Min[3]

Colorless to

pale

yellowish

liquid[3]

Sigma-

Aldrich

(-)-Dimethyl

D-tartrate
13171-64-7 99%[4]

≥99% (GLC)

[4]
Solid[4]

Thermo

Scientific

Chemicals

Dimethyl D-

tartrate, 99%
13171-64-7 99%[5] Not Specified Not Specified

Capot

Chemical

Co., Ltd.

(-)-Dimethyl

D-tartrate
13171-64-7

98% (Min,

HPLC)[6]
Not Specified Not Specified

Amerigo

Scientific

(−)-Dimethyl

D-tartrate

(99%)

13171-64-7 99%[7] Not Specified Not Specified

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of Dimethyl d-tartrate, compiled from established chemical literature and analogous

procedures.
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Synthesis: Fischer Esterification of D-Tartaric Acid
The most common method for the preparation of Dimethyl d-tartrate is the Fischer

esterification of D-tartaric acid with methanol, catalyzed by a strong acid.

Materials:

D-Tartaric Acid

Anhydrous Methanol

Concentrated Sulfuric Acid (or other suitable acid catalyst like Amberlyst 15)

Sodium Bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend D-tartaric acid in an excess of anhydrous methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the stirred suspension.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate.
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Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate

to neutralize the acid catalyst. Repeat until effervescence ceases.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude Dimethyl d-tartrate.

Purification
The crude product can be purified by either vacuum distillation or recrystallization.

Vacuum Distillation: This is a suitable method for purifying the oily liquid form of Dimethyl d-
tartrate. The crude product is heated under reduced pressure, and the fraction

corresponding to the boiling point of Dimethyl d-tartrate (approx. 157-159 °C at 11

mmHg[3]) is collected.

Recrystallization: For the solid form, recrystallization from a suitable solvent system (e.g.,

ethyl acetate/hexane) can be employed to obtain highly pure crystalline material.

Purity Analysis
The chemical and optical purity of Dimethyl d-tartrate are typically determined using

chromatographic techniques.

1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Instrumentation: HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.01 M Potassium

Dihydrogen Phosphate, pH adjusted to 2.6 with phosphoric acid) and an organic solvent like

acetonitrile or methanol.[8]

Flow Rate: 1.0 mL/min.
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Detection: UV at 210 nm.[8]

Sample Preparation: Dissolve a known amount of the sample in the mobile phase.

Analysis: Inject the sample and analyze the chromatogram for the area percentage of the

main peak, which corresponds to the purity.

2. Gas Chromatography (GC) for Enantiomeric Excess (Optical Purity)

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and a chiral

capillary column.

Column: A chiral stationary phase column suitable for separating enantiomers of esters (e.g.,

a cyclodextrin-based column).

Carrier Gas: Helium or Nitrogen.

Temperature Program: An optimized temperature ramp to ensure baseline separation of the

d- and l-enantiomers.

Sample Preparation: The sample may require derivatization to improve volatility and

separation, although direct analysis is often possible.

Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers

in the chromatogram.

Mandatory Visualizations
Workflow for Synthesis and Application in Asymmetric
Synthesis
The following diagram illustrates the general workflow from the synthesis of Dimethyl d-
tartrate to its application as a chiral auxiliary in asymmetric synthesis.
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Synthesis of Dimethyl d-Tartrate

Application in Asymmetric Synthesis
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Caption: Workflow of Dimethyl d-tartrate synthesis and its use in asymmetric synthesis.
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Logical Relationship in Asymmetric Synthesis
This diagram illustrates the logical role of Dimethyl d-tartrate in inducing stereoselectivity in a

chemical reaction.

Prochiral Substrate
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Diastereomeric Product Mixture
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Click to download full resolution via product page

Caption: Role of Dimethyl d-tartrate in creating a chiral environment for stereoselective

reactions.

Conclusion
Dimethyl d-tartrate remains a cornerstone of asymmetric synthesis, valued for its high purity,

ready availability, and versatile reactivity. This guide provides drug development professionals

and researchers with a comprehensive resource on its commercial landscape and practical

application. The detailed protocols and illustrative diagrams offer a foundation for the effective

utilization of this critical chiral building block in the synthesis of enantiomerically pure

molecules. As the demand for stereochemically defined pharmaceuticals and agrochemicals

continues to grow, the importance of Dimethyl d-tartrate in enabling efficient and selective

synthetic routes is poised to increase further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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